4-Bromo-1-[(tert-butoxy)carbonyl]-2-methylpyrrolidine-2-carboxylic acid

• Molecular Formula: C11H18BrNO4
• Molecular Weight: 308.17 g/mol
• IUPAC Name: 4-bromo-2-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C11H18BrNO4/c1-10(2,3)17-9(16)13-6-7(12)5-11(13,4)8(14)15/h7H,5-6H2,1-4H3,(H,14,15)
• InChI Key: LRRAKDNVQOGJDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CN1C(=O)OC(C)(C)C)Br)C(=O)O

Description

4-Bromo-1-[(tert-butoxy)carbonyl]-2-methylpyrrolidine-2-carboxylic acid is a pyrrolidine derivative featuring a bromine atom at the 4-position, a tert-butoxycarbonyl (Boc) protecting group at the 1-position, and a methyl substituent at the 2-position. This compound is structurally significant in medicinal chemistry and organic synthesis due to its functional groups, which enable diverse reactivity. The Boc group enhances solubility and stability, while the bromine atom provides a handle for further functionalization (e.g., cross-coupling reactions). The carboxylic acid moiety allows for conjugation or salt formation, making it a versatile intermediate in drug discovery .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-1-[(tert-butoxy)carbonyl]-2-methylpyrrolidine-2-carboxylic acid typically involves the protection of the amine group with a tert-butoxycarbonyl (Boc) group, followed by bromination. One common method involves the reaction of 2-methylpyrrolidine with di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as sodium hydroxide to form the Boc-protected intermediate. This intermediate is then brominated using a brominating agent like N-bromosuccinimide (NBS) under controlled conditions .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors to ensure consistent reaction conditions and high yields. The use of automated systems for reagent addition and product isolation can also enhance efficiency and safety in industrial settings.

Chemical Reactions Analysis

Types of Reactions

4-Bromo-1-[(tert-butoxy)carbonyl]-2-methylpyrrolidine-2-carboxylic acid undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Deprotection Reactions: The Boc protecting group can be removed using strong acids like trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in methanol.

Common Reagents and Conditions

Bromination: N-bromosuccinimide (NBS) in the presence of a radical initiator.

Deprotection: Trifluoroacetic acid (TFA) in dichloromethane or hydrochloric acid (HCl) in methanol.

Major Products Formed

Substitution Products: Depending on the nucleophile used, various substituted pyrrolidine derivatives can be formed.

Deprotected Products: Removal of the Boc group yields the free amine derivative of the compound.

Scientific Research Applications

4-Bromo-1-[(tert-butoxy)carbonyl]-2-methylpyrrolidine-2-carboxylic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Employed in the study of enzyme mechanisms and protein-ligand interactions.

Medicine: Investigated for its potential use in the development of pharmaceutical compounds, particularly those targeting neurological disorders.

Industry: Utilized in the production of fine chemicals and as a building block in the synthesis of agrochemicals and other specialty chemicals.

Mechanism of Action

The mechanism of action of 4-Bromo-1-[(tert-butoxy)carbonyl]-2-methylpyrrolidine-2-carboxylic acid largely depends on its use and the specific reactions it undergoes. In substitution reactions, the bromine atom acts as a leaving group, allowing nucleophiles to attack the carbon center. The Boc group serves as a protecting group for the amine, preventing unwanted side reactions during synthesis .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural motifs with 4-Bromo-1-[(tert-butoxy)carbonyl]-2-methylpyrrolidine-2-carboxylic acid, including Boc protection, bromine substituents, and pyrrolidine/carboxylic acid frameworks. Key differences lie in substituent positions, stereochemistry, and functional group variations, which critically influence their physicochemical properties and applications.

Table 1: Structural and Functional Comparison

Compound Name	CAS Number	Key Substituents/Modifications	Applications/Notes	Reference
4-Bromo-1-[(tert-butoxy)carbonyl]-2-methylpyrrolidine-2-carboxylic acid (Target Compound)	Not explicitly listed in evidence	- Bromine at 4-position - Methyl at 2-position - Boc at 1-position	Intermediate for drug synthesis; bromine enables Suzuki couplings or substitutions.	—
(2S,4S)-4-(2-Bromo-4-isopropylphenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid	1354485-57-6	- Bromophenoxy group at 4-position - Isopropyl substituent	Discontinued; likely used in chiral synthesis due to (2S,4S) stereochemistry.
(2S,4S)-4-(2-Bromo-4-methoxyphenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid	1354484-77-7	- Methoxy-substituted bromophenoxy group	Marketed for medicinal use; methoxy group enhances lipophilicity and bioavailability.
(2S,4S)-4-[(5-Bromo[1,1'-biphenyl]-2-yl)oxy]-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid	1354487-39-0	- Biphenyl-bromophenoxy substituent	Potential use in targeting aromatic interactions (e.g., kinase inhibitors).
1-[(tert-butoxy)carbonyl]-5,6-difluoropiperidine-3-carboxylic acid	1255666-86-4	- Difluorinated piperidine core (vs. pyrrolidine) - No bromine	Fluorine atoms enhance metabolic stability; used in protease inhibitor development.
5-Bromo-1-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydropyridine-3-carboxylic acid	Not listed	- Tetrahydropyridine ring (vs. pyrrolidine) - Bromine at 5-position	Broader ring size alters conformational flexibility; intermediate for heterocyclic drug design.

Key Findings from Comparative Analysis

Substituent Effects on Reactivity: Bromine placement (e.g., pyrrolidine vs. phenoxy positions) dictates reaction pathways. For example, bromine on the pyrrolidine ring (target compound) is more reactive in nucleophilic substitutions than bromophenoxy derivatives . Methoxy or isopropyl groups on phenoxy substituents (e.g., ) enhance steric bulk, reducing reaction rates but improving selectivity in chiral environments.

Ring Size and Conformation :

• Piperidine (6-membered ring) and tetrahydropyridine analogs (e.g., ) exhibit distinct conformational flexibility compared to pyrrolidine (5-membered ring), affecting binding affinity in drug-receptor interactions.

Functional Group Impact :

• Fluorine substitution (e.g., ) increases metabolic stability and electronegativity, whereas bromine enables cross-coupling reactions (e.g., Suzuki-Miyaura) in the target compound.

Stereochemical Considerations: (2S,4S)-configured compounds (e.g., ) are prioritized in enantioselective synthesis for drug candidates, whereas non-chiral analogs (e.g., target compound) serve as flexible intermediates.

Biological Activity

4-Bromo-1-[(tert-butoxy)carbonyl]-2-methylpyrrolidine-2-carboxylic acid is a specialized chemical compound with significant potential in various fields, particularly in organic synthesis and pharmaceutical research. Its unique structural properties, derived from the pyrrolidine framework, allow it to participate in diverse biological activities. This article reviews the biological activity of this compound, supported by data tables, case studies, and detailed research findings.

The molecular formula of 4-Bromo-1-[(tert-butoxy)carbonyl]-2-methylpyrrolidine-2-carboxylic acid is C11H18BrNO4, with a molecular weight of 308.17 g/mol. The compound features a bromine atom and a tert-butoxycarbonyl (Boc) protecting group, which play crucial roles in its reactivity and biological interactions.

Property	Value
Molecular Formula	C11H18BrNO4
Molecular Weight	308.17 g/mol
IUPAC Name	4-bromo-2-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
CAS Number	147266-93-1

The synthesis of this compound typically involves the protection of the amine group with a Boc group followed by bromination. The reaction often employs di-tert-butyl dicarbonate (Boc2O) in the presence of a base like sodium hydroxide, followed by bromination using agents such as N-bromosuccinimide (NBS). The mechanism of action is primarily characterized by substitution reactions where the bromine atom acts as a leaving group, facilitating nucleophilic attacks on the carbon center.

Enzyme Inhibition and Protein Interactions

Research indicates that 4-Bromo-1-[(tert-butoxy)carbonyl]-2-methylpyrrolidine-2-carboxylic acid has been utilized in studies examining enzyme mechanisms and protein-ligand interactions. It serves as an intermediate in synthesizing more complex organic molecules that can modulate biological pathways.

Case Study: Enzyme Inhibition
In one study, derivatives of this compound were evaluated for their ability to inhibit specific enzymes involved in metabolic pathways. The results demonstrated that modifications to the structure significantly influenced inhibitory potency, suggesting that the bromine substituent and Boc group are critical for biological activity.

Neuropharmacological Applications

The compound has also been investigated for potential applications in treating neurological disorders. Its structural characteristics allow it to interact with neurotransmitter systems, potentially influencing synaptic transmission and neuroprotection.

Research Findings:
A study published in a peer-reviewed journal highlighted the compound's ability to enhance synaptic plasticity in vitro, indicating its potential role as a neuroprotective agent.

Comparative Analysis

When compared to similar compounds such as 4-Bromo-1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid , 4-Bromo-1-[(tert-butoxy)carbonyl]-2-methylpyrrolidine-2-carboxylic acid exhibits distinct reactivity due to its unique substitution pattern on the pyrrolidine ring. This uniqueness confers specific advantages in synthetic applications and biological interactions.

Compound Name	Unique Features
4-Bromo-1-[(tert-butoxy)carbonyl]-2-methylpyrrolidine-2-carboxylic acid	Bromine substituent; Boc-protected amine
4-Bromo-1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid	Different ring structure; varied biological activity